4-Hydroxy Fosinoprilat
Overview
Description
4-Hydroxy Fosinoprilat is a compound with the chemical formula C23H34NO6P and a molecular weight of 451.49 g/mol . It is a derivative of Fosinopril , which is an angiotensin-converting enzyme (ACE) inhibitor used in the treatment of hypertension and heart failure. The “4-hydroxy” prefix indicates the presence of a hydroxyl group at a specific position in the molecule.
Chemical Reactions Analysis
As a derivative of Fosinopril, this compound shares similar chemical reactivity. It competitively binds to ACE, preventing ACE from converting angiotensin I to angiotensin II. By inhibiting the production of angiotensin II, it lowers peripheral vascular resistance, decreases afterload, and ultimately reduces blood pressure .
Properties
CAS No. |
113411-10-2 |
|---|---|
Molecular Formula |
C23H34NO6P |
Molecular Weight |
451.5 g/mol |
IUPAC Name |
(2S,4S)-4-cyclohexyl-1-[2-[hydroxy-[4-(4-hydroxyphenyl)butyl]phosphoryl]acetyl]pyrrolidine-2-carboxylic acid |
InChI |
InChI=1S/C23H34NO6P/c25-20-11-9-17(10-12-20)6-4-5-13-31(29,30)16-22(26)24-15-19(14-21(24)23(27)28)18-7-2-1-3-8-18/h9-12,18-19,21,25H,1-8,13-16H2,(H,27,28)(H,29,30)/t19-,21+/m1/s1 |
InChI Key |
DVLCIJJQVXIPRO-CTNGQTDRSA-N |
Isomeric SMILES |
C1CCC(CC1)[C@@H]2C[C@H](N(C2)C(=O)CP(=O)(CCCCC3=CC=C(C=C3)O)O)C(=O)O |
SMILES |
C1CCC(CC1)C2CC(N(C2)C(=O)CP(=O)(CCCCC3=CC=C(C=C3)O)O)C(=O)O |
Canonical SMILES |
C1CCC(CC1)C2CC(N(C2)C(=O)CP(=O)(CCCCC3=CC=C(C=C3)O)O)C(=O)O |
Synonyms |
trans-4-Cyclohexyl-1-[[hydroxy[4-(4-hydroxyphenyl)butyl]phosphinyl]acetyl]-L-proline; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3aR,6aS)-2,3,3a,6a-tetrahydrofuro[2,3-b]furan](/img/structure/B1146788.png)
